Cas no 28717-24-0 (3H-Pyrido[3,4-b]indole,4,9-dihydro-1-(4-pyridinyl)-)

• Product name: 3H-Pyrido[3,4-b]indole,4,9-dihydro-1-(4-pyridinyl)-
• CAS No: 28717-24-0
• MF: C₁₆H₁₃N₃
• MW: 247.294523000717
• CID: 262112
• PubChem ID: 206774

3H-Pyrido[3,4-b]indole,4,9-dihydro-1-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrido[3,4-b]indole,4,9-dihydro-1-(4-pyridinyl)-
• 1-pyridin-4-yl-4,9-dihydro-3H-pyrido[3,4-b]indole
• 4,9-Dihydro-1-(4-pyridinyl)-3H-pyrido(3,4-b)indole
• BRN 0617406
• 28717-24-0
• DTXSID20182877
• 3H-Pyrido(3,4-b)indole, 4,9-dihydro-1-(4-pyridinyl)-
• 1-(4-Pyridinyl)-3,4-dihydro-beta-carboline

• Inchi： InChI=1S/C16H13N3/c1-2-4-14-12(3-1)13-7-10-18-15(16(13)19-14)11-5-8-17-9-6-11/h1-6,8-9,19H,7,10H2
• InChI Key： JYXAZVOJJWCIFF-UHFFFAOYSA-N
• SMILES： N1=CC=C(C2=NCCC3C4=CC=CC=C4NC2=3)C=C1

Computed Properties

• Exact Mass: 247.11109
• Monoisotopic Mass: 247.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41Ų
• XLogP3: 2.7

Experimental Properties

• Density: 1.29
• Boiling Point: 458.9°Cat760mmHg
• Flash Point: 231.3°C
• Refractive Index: 1.721
• PSA: 41.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids